Cas no 5460-67-3 (Benzene,1-(1-methylethyl)-4-(phenylsulfonyl)-)

• Product Name: Benzene,1-(1-methylethyl)-4-(phenylsulfonyl)-
• CAS No: 5460-67-3
• MF: C₁₅H₁₆O₂S
• MW: 260.351343154907
• CID: 379440
• PubChem ID: 227322
• Update Time: 2025-04-19

Benzene,1-(1-methylethyl)-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1-methylethyl)-4-(phenylsulfonyl)-
• 1-(benzenesulfonyl)-4-propan-2-ylbenzene
• 1-(phenylsulfonyl)-4-(propan-2-yl)benzene
• 4-isopropyldiphenyl sulphone
• 4-Isopropyl-diphenylsulfon
• AC1L5FER
• AC1Q6TWA
• AR-1B3202
• CTK5A1882
• KST-1B6606
• NSC18865
• p-Benzolsulfonylcumen
• SureCN4616465
• 1-isopropyl-4-(phenylsulfonyl)benzene
• SCHEMBL4616465
• NSC-18865
• WTBMTOOIUSLWMT-UHFFFAOYSA-N
• DTXSID20280827
• 1-(phenylsulfonyl)-4-propan-2-ylbenzene
• 5460-67-3

• Inchi： 1S/C15H16O2S/c1-12(2)13-8-10-15(11-9-13)18(16,17)14-6-4-3-5-7-14/h3-12H,1-2H3
• InChI Key： WTBMTOOIUSLWMT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 260.08718
• Monoisotopic Mass: 260.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14
• LogP: 4.72360